Cas no 1268091-42-4 (4-(Chloromethyl)-2-cyclopropyl-1,3-oxazole)

• Product Name: 4-(Chloromethyl)-2-cyclopropyl-1,3-oxazole
• CAS No: 1268091-42-4
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD19347182
• CID: 1093093
• PubChem ID: 58044319
• Update Time: 2025-06-13

4-(Chloromethyl)-2-cyclopropyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-cyclopropyloxazole
• 4-(chloromethyl)-2-cyclopropyl-1,3-oxazole
• DB-305121
• EN300-332732
• SCHEMBL249804
• 1268091-42-4
• Oxazole, 4-(chloromethyl)-2-cyclopropyl-
• RSPGSHAMFWAJIY-UHFFFAOYSA-N
• AKOS022187785
• 4-chloromethyl-2-cyclopropyl-oxazole
• AT18547
• A926752
• 4-(Chloromethyl)-2-cyclopropyl-1,3-oxazole

• MDL： MFCD19347182
• Inchi： 1S/C7H8ClNO/c8-3-6-4-10-7(9-6)5-1-2-5/h4-5H,1-3H2
• InChI Key： RSPGSHAMFWAJIY-UHFFFAOYSA-N
• SMILES： ClCC1=COC(C2CC2)=N1

Computed Properties

• Exact Mass: 157.0294416g/mol
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

4-(Chloromethyl)-2-cyclopropyl-1,3-oxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles

Additional information on 4-(Chloromethyl)-2-cyclopropyl-1,3-oxazole

Comprehensive Overview of 4-(Chloromethyl)-2-cyclopropyl-1,3-oxazole (CAS No. 1268091-42-4)

The compound 4-(Chloromethyl)-2-cyclopropyl-1,3-oxazole (CAS No. 1268091-42-4) is a versatile heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique oxazole core and functional chloromethyl and cyclopropyl groups, this compound serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "4-(Chloromethyl)-2-cyclopropyl-1,3-oxazole synthesis", "CAS 1268091-42-4 applications", and "oxazole derivatives in drug discovery", highlighting its relevance in modern chemistry.

One of the key reasons for the growing interest in 4-(Chloromethyl)-2-cyclopropyl-1,3-oxazole is its role in the development of novel therapeutic agents. The oxazole ring is a privileged scaffold in medicinal chemistry, often found in molecules with antimicrobial, anti-inflammatory, and anticancer properties. The presence of the chloromethyl group allows for further functionalization, making it a valuable building block for combinatorial chemistry. Searches such as "oxazole-based drug candidates" and "cyclopropyl-oxazole derivatives" reflect the compound's potential in addressing current healthcare challenges, including antibiotic resistance and targeted cancer therapies.

In addition to its pharmaceutical applications, CAS No. 1268091-42-4 is also explored in material science and catalysis. The cyclopropyl moiety introduces steric and electronic effects that can influence the reactivity and stability of the resulting materials. Queries like "oxazole in organic electronics" and "heterocyclic compounds in green chemistry" demonstrate the interdisciplinary appeal of this compound. Its adaptability aligns with the global push toward sustainable and efficient chemical processes, a topic frequently discussed in academic and industrial forums.

The synthesis of 4-(Chloromethyl)-2-cyclopropyl-1,3-oxazole typically involves multi-step reactions, including cyclization and functional group transformations. Researchers often look for "optimized synthesis of 4-(Chloromethyl)-2-cyclopropyl-1,3-oxazole" or "scalable production methods for oxazole derivatives" to improve yields and reduce environmental impact. Recent advancements in flow chemistry and microwave-assisted synthesis have further enhanced the accessibility of this compound, catering to the demand for greener and more efficient methodologies.

From a commercial perspective, CAS 1268091-42-4 is supplied by several specialty chemical manufacturers, with inquiries often centered on "high-purity 4-(Chloromethyl)-2-cyclopropyl-1,3-oxazole suppliers" and "custom synthesis services for oxazole intermediates". Quality control and regulatory compliance are critical considerations, especially for applications in drug development. The compound's stability, solubility, and compatibility with other reagents are frequently evaluated to ensure optimal performance in downstream processes.

Looking ahead, the continued exploration of 4-(Chloromethyl)-2-cyclopropyl-1,3-oxazole is expected to yield innovative solutions across multiple industries. Whether in the design of next-generation pharmaceuticals or the development of advanced materials, this compound exemplifies the intersection of creativity and scientific rigor. As interest grows in "tailor-made heterocycles" and "sustainable chemical intermediates", CAS No. 1268091-42-4 remains a focal point for researchers aiming to address the complex challenges of the 21st century.